Cas no 2305423-82-7 (N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide)

• Product Name: N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide
• CAS No: 2305423-82-7
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• CID: 5681713
• PubChem ID: 137928618
• Update Time: 2025-05-20

N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide

• Inchi： 1S/C17H13N3O/c1-2-15(21)19-17-14(12-7-4-3-5-8-12)11-13-9-6-10-18-16(13)20-17/h2-11H,1H2,(H,18,19,20,21)
• InChI Key： CGHDHYFTJHPOFH-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C(=CC2=CC=CN=C2N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 275.105862047g/mol
• Monoisotopic Mass: 275.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.9Ų

Additional information on N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide

N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide: A Comprehensive Overview

N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide, with the CAS number 2305423-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthyridine ring system with an amide functional group. The naphthyridine moiety, a bicyclic aromatic system with two nitrogen atoms, is known for its versatility in various chemical reactions and its potential applications in drug design. The phenyl group attached to the naphthyridine ring further enhances the compound's electronic properties and bioavailability.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry. These compounds are being explored for their potential as kinase inhibitors, which are crucial in the development of anti-cancer therapies. The amidic functional group in N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide plays a pivotal role in enhancing the compound's ability to interact with biological targets. This interaction is essential for modulating enzyme activity and cellular signaling pathways.

The synthesis of N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide involves a series of well-established organic reactions. The process typically begins with the preparation of the naphthyridine core, followed by functionalization to introduce the phenyl and amide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of preclinical studies.

In terms of pharmacokinetics, N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide exhibits favorable properties that make it a promising candidate for drug development. Studies have shown that the compound has good solubility in aqueous solutions and excellent permeability across biological membranes. These characteristics are critical for ensuring that the compound can reach its intended target sites within the body effectively.

One of the most exciting developments involving this compound is its potential as a selective receptor agonist. Recent research has demonstrated that N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide can activate specific G-protein coupled receptors (GPCRs), which are involved in various physiological processes. This activity suggests that the compound could be used to treat conditions such as inflammation, pain, and metabolic disorders.

The structural flexibility of N-(3-Phenyl-1,8-naphthyridin-2-yl)-2-propenamide also makes it an ideal scaffold for further chemical modifications. By altering substituents on the naphthyridine ring or modifying the amide group, researchers can fine-tune the compound's properties to suit specific therapeutic needs. For example, introducing electron-withdrawing groups can enhance the compound's potency as an enzyme inhibitor, while electron-donating groups may improve its selectivity for particular targets.

Another area of active research is the investigation of crystallographic studies of this compound. Understanding the three-dimensional arrangement of atoms in the crystal lattice provides valuable insights into its physical and chemical properties. Such studies have revealed that N-(3-Phenyl-1,8-naphthyridin-2-y l)-2-propenamide forms stable crystalline structures under certain conditions, which is advantageous for large-scale production and formulation development.

In conclusion, N-(3 Phenvl 1 8 naphthvridin 7 yl) 7 propenvmid (CAS No 7 7749949) stands at the forefront of modern chemical research due to its unique structure and diverse applications. Its role as a potential therapeutic agent and its adaptability as a chemical scaffold make it a subject of intense scientific interest. As research continues to uncover new insights into its properties and mechanisms of action this compound holds great promise for advancing both medicinal chemistry and pharmacological science.